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Introduction

The determination of groundwater residence time, or "age," is a critical component in the fields
of hydrogeology, environmental science, and water resource management. This information is
essential for understanding aquifer recharge rates, contaminant transport, and the
sustainability of groundwater resources. Among the various techniques available, the use of
noble gas tracers, particularly neon (Ne), offers a robust method for elucidating groundwater
dynamics.

Neon is a chemically inert and stable atmospheric gas with three stable isotopes: 20Ne, 21Ne,
and 22Ne. Its atmospheric concentration is well-known and its solubility in water is dependent
on temperature and pressure. These characteristics make neon an excellent tracer for
determining the recharge conditions of groundwater.[1] Crucially, in the context of groundwater
dating, neon plays a vital role in correcting for "excess air,"” which is the component of dissolved
atmospheric gases that exceeds solubility equilibrium due to air bubble entrapment during
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recharge.[2][3] Accurate quantification of excess air is fundamental for the widely used tritium
(3H)/helium-3 (3He) dating method for young groundwater (recharged within the last 50 years).
[4][5] Furthermore, the accumulation of nucleogenic 21Ne, produced from the radioactive
decay of uranium and thorium in the aquifer matrix, can be used as a tracer for dating very old
groundwater on timescales of millions of years.[6]

These application notes provide detailed methodologies and protocols for the use of neon
tracers in groundwater residence time studies, aimed at researchers and scientists in relevant
fields.

Data Presentation
Table 1: Atmospheric Abundances and Properties of
Neon Isotopes

Atmospheric Abundance

Isotope Atomic Mass (amu)
(%)

20Ne 90.48 19.992

21Ne 0.27 20.993

22Ne 9.25 21.991

Source: Data compiled from various publicly available sources.

Table 2: Neon Concentrations and Associated
Parameters in Groundwater Samples
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Neon
Location/Aq Concentrati 14C Age
. Sample ID ONe (%)* Reference
uifer on (cm? (ka)
STPIg)
Serowe, Osenbrick et
SER-1 1.6 x 10-7 - 0.9
Botswana al. (2009)
Serowe, Osenbrick et
SER-2 2.9 x 10-7 - 5.8
Botswana al. (2009)
Taranaki, Seltzer et al.
TARA-1 - - 14
New Zealand (2015)[7]
Marlborough, Seltzer et al.
MARL-1 - - 25
New Zealand (2015)[7]
Tasman, New Seltzer et al.
TAS-1 - - 40
Zealand (2015)[7]

*dNe represents the percentage deviation of the measured neon concentration from the

expected atmospheric equilibrium concentration.

Table 3: Typical Noble Gas Ratios Used in Groundwater

Dating
. . Significance in
Ratio Atmospheric Value
Groundwater
Elevated ratios can indicate
4He/20Ne ~0.288 the presence of terrigenic
(crustal) helium.
Deviations can indicate non-
20Ne/22Ne ~9.8 ]
atmospheric neon sources.
Excess 21Ne can be used for
21Ne/22Ne ~0.029

dating very old groundwater.

Source: Data compiled from various publicly available sources.
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Experimental Protocols

Protocol 1: Groundwater Sample Collection for
Dissolved Noble Gas Analysis

Objective: To collect groundwater samples for the analysis of dissolved noble gases, including
neon isotopes, ensuring minimal atmospheric contamination and gas loss.

Materials:

o Copper tubes (e.g., 3/8-inch outer diameter, ~40 cm length) with clamps
e Submersible pump or existing well pump

e Tygon® or other appropriate tubing

e Wrenches for clamps

o Sample information labels and waterproof pen

» Field notebook

Procedure:

o Well Purging: Before sample collection, purge the well to ensure that the water being
sampled is representative of the aquifer and not stagnant water from the well casing. For
monitoring wells, a minimum of three well volumes should be purged. For production wells,
the pump should be run for a sufficient time to clear the delivery lines.

e Sampling Setup:

o Connect a length of tubing from the pump outlet to the inlet of the copper sample tube.
Keep the tubing as short as possible to minimize the potential for degassing.

o Attach a second piece of tubing to the outlet of the copper tube to direct the overflow.

o Sample Collection:
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o Start the pump at a low, steady flow rate to minimize turbulence and the potential for
bubble formation.

o Allow water to flow through the copper tube for several minutes to flush out any air and to
ensure the tube has reached the ambient water temperature.

o While the water is flowing, visually inspect the tubing for any air bubbles. If bubbles are
present, check connections for leaks and adjust the flow rate.

o Once a steady, bubble-free flow is established, use the wrenches to simultaneously and
tightly seal both clamps on the copper tube. The seal should be sufficient to prevent any
visible light from passing through the clamped area.

e Sample Labeling and Storage:
o Immediately label the copper tube with a unique sample identifier, date, time, and location.

o Record all relevant field parameters (e.g., water temperature, pH, electrical conductivity)
and observations in the field notebook.

o Store the samples at ambient temperature and protect them from physical damage during
transport to the laboratory.

Protocol 2: Laboratory Analysis of Neon Isotopes by
Noble Gas Mass Spectrometry

Objective: To determine the concentrations and isotopic ratios of dissolved neon in
groundwater samples.

Instrumentation:

High-vacuum gas extraction line

Noble Gas Mass Spectrometer (e.g., a multi-collector magnetic sector instrument)

Cryogenic traps (e.qg., liquid nitrogen, charcoal traps)

Gas standards with known neon concentrations and isotopic ratios
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Procedure:

e Gas Extraction:

o The copper tube containing the water sample is connected to the high-vacuum extraction
line.

o The water is released into a vacuum chamber, and the dissolved gases are extracted. This
can be achieved through a combination of heating, sonication, and exposure to a vacuum.

e Gas Purification and Separation:

o The extracted gas mixture is passed through a series of cryogenic traps to remove water
vapor and other condensable gases.

o Reactive gases (e.g., N2, 02, CO2) are removed using getters (reactive metal surfaces).

o The noble gases are then separated from each other based on their different
condensation/adsorption temperatures on a charcoal trap held at cryogenic temperatures.
Argon, krypton, and xenon are adsorbed at higher temperatures than neon and helium.

e Mass Spectrometric Analysis:

o The purified neon fraction is introduced into the mass spectrometer.

o The ion source of the mass spectrometer ionizes the neon atoms.

o The resulting ions are accelerated and separated based on their mass-to-charge ratio by a
magnetic field.

o The abundance of each neon isotope (20Ne, 21Ne, 22Ne) is measured by sensitive
detectors (e.g., Faraday cups or electron multipliers).

o Data Calibration and Quantification:

o The measured isotope signals are calibrated against the signals from a known gas
standard.
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o The concentrations of each neon isotope in the original water sample are calculated based
on the sample volume and the calibrated measurements.

Protocol 3: Calculation of Groundwater Residence Time
using 3H/3He and Neon Data

Objective: To calculate the apparent age of young groundwater by correcting for excess air
using neon concentrations.

Principle: The 3H/3He age is determined from the accumulation of 3He from the radioactive
decay of 3H. However, the total measured 3He in a sample has multiple components:
atmospheric 3He dissolved at recharge (in equilibrium and from excess air), terrigenic 3He
from the Earth's crust and mantle, and the desired tritiogenic 3He. Neon is used to quantify the
excess air component.[4][5]

Calculation Steps:

o Measure Concentrations: Determine the concentrations of 3H, 3He, 4He, and Ne in the
groundwater sample using appropriate analytical techniques (e.qg., liquid scintillation counting
for 3H, noble gas mass spectrometry for He and Ne).

o Determine Recharge Temperature: Estimate the groundwater recharge temperature using
the dissolved concentrations of heavy noble gases (Ar, Kr, Xe), which are more sensitive to
temperature than neon.

o Calculate Equilibrium Concentrations: Based on the recharge temperature and atmospheric
pressure (adjusted for altitude), calculate the expected concentrations of He and Ne in water
at solubility equilibrium.

e Quantify Excess Air:

o The measured neon concentration (Nemeasured) is typically higher than the equilibrium
concentration (Neequilibrium) due to excess air.

o The excess neon is calculated as: Neexcess = Nemeasured - Neequilibrium.
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o Assuming the composition of excess air is the same as the atmosphere, the amount of
excess 4He can be calculated using the atmospheric 4He/Ne ratio (~0.288):
4Heexcess_air = Neexcess * (4He/Ne)atm.

o Calculate Terrigenic 4He:

o The total measured 4He (4Hemeasured) is the sum of equilibrium 4He, excess air 4He,
and terrigenic 4He.

o 4Heterrigenic = 4Hemeasured - 4Heequilibrium - 4Heexcess_air.
o Calculate Tritiogenic 3He:

o The total measured 3He is corrected for atmospheric and terrigenic components to isolate
the tritiogenic 3He (3Hetrit). The specific equations can be complex and may require
assumptions about the isotopic composition of the terrigenic helium component.[8][9]

o Calculate 3H/3He Age:

o The apparent age (t) is calculated using the following equation: t = (1/A) * In(1 +
[3Hetrit)/[3H]) where A is the decay constant of tritium (In(2) / 12.32 years).

Visualizations
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Caption: Experimental workflow for groundwater dating using neon tracers.

© 2026 BenchChem. All rights reserved.

9/12 Tech Support


https://www.benchchem.com/product/b14242312/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-determining-groundwater-residence-times-using-neon-tracers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14242312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Calculated Components
Direct Measurements

i Aids in isolating Terrigenic He Allows calculation of

Corrects for Excess Air rrigenic
Measured Neon Component
Concentration

Tritiogenic 3He
4 9

Groundwater
Measured Tritium » Residence Time

(3H)

Measured He Isotopes
(3He, 4He)
Final Result

Click to download full resolution via product page

Caption: Logical relationship of components in 3H/3He dating with neon correction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stable Noble Gas Isotope Analyses — Groundwater Management [research.csiro.au]

2. water.usgs.gov [water.usgs.gov]

3. researchgate.net [researchgate.net]

4. FS-134-99 [pubs.usgs.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b14242312/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-determining-groundwater-residence-times-using-neon-tracers
https://www.benchchem.com/product/b14242312?utm_src=pdf-custom-synthesis#bc-rfq
https://research.csiro.au/groundwater-systems/our-research/noble-gas-isotope-facility-for-groundwater-studies/stable-noble-gas-facility/
https://water.usgs.gov/lab/chlorofluorocarbons/research/chesapeake/gwdating.pdf
https://www.researchgate.net/publication/6410796_Noble_Gas_Excess_Air_Applied_to_Distinguish_Groundwater_Recharge_Conditions
https://pubs.usgs.gov/fs/FS-134-99/
https://www.researchgate.net/publication/355236248_The_3H3He_Groundwater_Age-Dating_Method_And_Applications
https://www.researchgate.net/publication/292425209_Neon-21_-_a_possible_tool_for_dating_very_old_groundwaters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14242312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

7. ourlandandwater.nz [ourlandandwater.nz]

8. revistaig.emnuvens.com.br [revistaig.emnuvens.com.br]

9. USGS Groundwater Dating Lab [water.usgs.gov]
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protocols-for-determining-groundwater-residence-times-using-neon-tracers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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